2-{11,13-dimethyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.0,2,7]trideca-1(13),2(7),3,9,11-pentaen-5-yl}acetic acid

• IUPAC Name: 2-(11,13-dimethyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-5-yl)acetic acid
• InChI: InChI=1S/C13H11N3O3S/c1-6-3-7(2)15-12-9(6)10-11(20-12)13(19)16(5-14-10)4-8(17)18/h3,5H,4H2,1-2H3,(H,17,18)
• InChI Key: DKGZLAXVVREWAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C3=C(S2)C(=O)N(C=N3)CC(=O)O)C
• Molecular Formula: C13H11N3O3S
• Molecular Weight: 289.31 g/mol
• CAS No.: 852956-33-3

Description

The compound “2-{11,13-Dimethyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-5-yl}acetic acid” is a chemical substance with the CAS number 852956-33-3. It is used for research purposes.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 289.31. Other physical and chemical properties such as boiling point and linear structure formula are not provided in the search results.

Future Directions

The future directions for this compound are not specified in the search results. Given its use in research, it’s likely that future studies will continue to explore its properties and potential applications.